Cas no 886050-51-7 (2-(trifluoromethoxy)ethan-1-amine hydrochloride)

• Product Name: 2-(trifluoromethoxy)ethan-1-amine hydrochloride
• CAS No: 886050-51-7
• MF: C₃H₇ClF₃NO
• MW: 165.54199051857
• MDL: MFCD08447280
• CID: 826976
• PubChem ID: 44890807
• Update Time: 2024-12-09

2-(trifluoromethoxy)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethoxy)ethylamine, hydrochloride
• 2-(trifluoromethoxy)ethanamine,hydrochloride
• 2-Trifluoromethoxy-ethylamine hydrochloride
• Ethanamine, 2-(trifluoromethoxy)-, hydrochloride (9CI)
• 2-(Trifluoromethoxy)ethan-1-amine hydrochloride
• 2-(Trifluoromethoxy)ethanamine hydrochloride
• 2-(Trifluoromethoxy)ethylamine hydrochloride
• DTXSID20661334
• 2-(trifluoromethoxy)ethanamine;hydrochloride
• SCHEMBL1334491
• FK-0735
• s11289
• Ethanamine, 2-(trifluoromethoxy)-, hydrochloride
• 886050-51-7
• SB39603
• 2-(trifluoromethoxy)ethanaminehydrochloride
• EN300-157756
• MFCD08447280
• AKOS005259393
• 2-(Trifluoromethoxy)ethan-1-amine--hydrogen chloride (1/1)
• F8887-7538
• 2-(Trifluoromethoxy)ethylamine HCl
• CS-W001668
• 2-(trifluoromethoxy)ethan-1-amine hydrochloride

• MDL： MFCD08447280
• Inchi： 1S/C3H6F3NO.ClH/c4-3(5,6)8-2-1-7;/h1-2,7H2;1H
• InChI Key： PKYWPFQIIQKHCB-UHFFFAOYSA-N
• SMILES： Cl.FC(OCCN)(F)F

Computed Properties

• Exact Mass: 165.017
• Monoisotopic Mass: 165.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 62
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Melting Point: 189-191°C
• Boiling Point: 105.5°C at 760 mmHg
• Flash Point: 17.6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Halomethanes Trihalomethanes